N-(4-fluorophenyl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[2-[(4-methoxyphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C18H16FN3O4S2/c1-26-15-6-8-16(9-7-15)28(24,25)22-18-21-14(11-27-18)10-17(23)20-13-4-2-12(19)3-5-13/h2-9,11H,10H2,1H3,(H,20,23)(H,21,22)
• InChI Key: NEXXHYHOPFJTSV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H16FN3O4S2
• Molecular Weight: 421.5 g/mol

Description

N-(4-fluorophenyl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide, commonly known as FMF-04-159-2, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. This compound has been synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments.

Scientific Research Applications

Pharmacological Potency and Metabolic Stability

Structure-Activity Relationships

Research on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors has explored various heterocycles to improve metabolic stability, leading to the identification of compounds with similar in vitro potency and in vivo efficacy to known inhibitors, while exhibiting reduced metabolic deacetylation, suggesting applications in cancer therapy and drug development (Stec et al., 2011).

Anticancer Activity

Novel Sulfonamide Derivatives

Some derivatives have been synthesized and tested for their cytotoxic activity against cancer cell lines, indicating potential as lead compounds for anticancer drug development (Ghorab et al., 2015).

Antimicrobial Activity

Sulfide and Sulfone Derivatives

Studies on thiazole derivatives have shown antimicrobial activity against various bacterial and fungal strains, underscoring the potential of these compounds in addressing antibiotic resistance and developing new antimicrobial agents (Badiger et al., 2013).

Environmental Applications

Herbicide Degradation

Research on the detection of herbicides and their degradation in natural water suggests applications in environmental monitoring and the development of more eco-friendly agricultural chemicals (Zimmerman et al., 2002).

Anticonvulsant Agents

Azoles with Sulfonamide Moiety

Synthesis of heterocyclic compounds containing a sulfonamide thiazole moiety has led to the discovery of compounds with significant anticonvulsive effects, highlighting their potential in treating neurological disorders (Farag et al., 2012).